Cas no 874395-36-5 (2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)
2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
- 2-(5-methylisoxazol-3-yl)-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
- VU0605739-1
- 2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
- 2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
- F3226-2713
- AKOS002274580
- 874395-36-5
- AKOS016311377
-
- Inchi: 1S/C21H14N2O4/c1-12-11-16(22-27-12)23-18(13-7-3-2-4-8-13)17-19(24)14-9-5-6-10-15(14)26-20(17)21(23)25/h2-11,18H,1H3
- InChI Key: GHFGFRYJOHMNCN-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C(C2=C1C(N(C1C=C(C)ON=1)C2C1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 358.09535693g/mol
- Monoisotopic Mass: 358.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 669
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 72.6Ų
2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3226-2713-2μmol |
2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
874395-36-5 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3226-2713-5μmol |
2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
874395-36-5 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3226-2713-10μmol |
2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
874395-36-5 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3226-2713-20μmol |
2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
874395-36-5 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3226-2713-1mg |
2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
874395-36-5 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3226-2713-2mg |
2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
874395-36-5 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3226-2713-3mg |
2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
874395-36-5 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3226-2713-4mg |
2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
874395-36-5 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3226-2713-5mg |
2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
874395-36-5 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3226-2713-10mg |
2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
874395-36-5 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
Comprehensive Analysis of 2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 874395-36-5)
The compound 2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 874395-36-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This heterocyclic molecule, featuring a chromeno[2,3-c]pyrrole-3,9-dione core, is a subject of intense research for its bioactive potential. Researchers are particularly interested in its oxazole and phenyl substituents, which contribute to its stability and reactivity.
In the context of current scientific trends, this compound aligns with the growing demand for small-molecule therapeutics and organic electronic materials. Its extended π-conjugation system makes it a candidate for optoelectronic applications, such as organic light-emitting diodes (OLEDs) or photovoltaic cells. The presence of both electron-donating (oxazole) and electron-withdrawing (dione) groups in its structure suggests tunable electronic properties, a hot topic in materials informatics and computational chemistry.
From a pharmaceutical perspective, the chromeno[2,3-c]pyrrole scaffold is structurally analogous to several kinase inhibitors and anti-inflammatory agents currently in clinical trials. This has led to speculation about its potential as a multi-target drug candidate, especially in cancer research and neurodegenerative disease studies. The 5-methyl-1,2-oxazol-3-yl moiety is particularly noteworthy, as similar structures have shown selective protein binding capabilities in recent high-throughput screening studies.
Synthetic accessibility is another advantage of this compound. The chromeno[2,3-c]pyrrole-3,9-dione core can be efficiently constructed using microwave-assisted synthesis, a technique that has gained popularity due to its green chemistry benefits. This aligns with the pharmaceutical industry's push toward sustainable synthesis methods. The compound's moderate solubility in polar aprotic solvents also makes it suitable for various formulation development approaches.
In analytical chemistry, 874395-36-5 presents interesting challenges and opportunities. Its UV-Vis absorption spectrum shows characteristic peaks that could be valuable for quality control in manufacturing. Recent advances in HPLC-MS methods have improved the detection and quantification of such complex heterocycles, addressing a common pain point in pharmaceutical analysis.
The compound's stability profile is particularly relevant to current discussions about drug shelf-life extension. Preliminary studies suggest that the dione moiety provides exceptional stability against oxidative degradation, a crucial factor in formulation science. This property has sparked interest in its potential as a scaffold for prodrug development, especially for targeted drug delivery systems.
From a commercial perspective, the growing patent activity around chromeno[2,3-c]pyrrole derivatives indicates strong industry interest. The compound's structural novelty and synthetic tractability make it attractive for intellectual property development. Several recent structure-activity relationship (SAR) studies have focused on modifying the 5-methyl-1,2-oxazol-3-yl group to optimize biological activity, demonstrating the compound's versatility as a lead compound.
In conclusion, 2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione represents an exciting intersection of medicinal chemistry and materials science. Its unique structural features, combined with current research trends toward multi-functional molecules, position it as a compound with significant potential across multiple scientific disciplines. As research continues, we anticipate new discoveries about its applications in drug discovery, organic electronics, and beyond.
874395-36-5 (2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)